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Compound of Interest

Compound Name: Cortol-d5

Cat. No.: B15521547

Get Quote

Essential Safety and Handling Guide for Cortol-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Cortol-d5. As a deuterated steroid used in research, it is imperative to handle this compound

with a comprehensive understanding of its potential hazards and the necessary precautions to

ensure laboratory safety and experimental integrity. All users must review the complete Safety

Data Sheet (SDS) provided by the supplier before commencing any work.

Core Safety and Personal Protective Equipment (PPE)
Given that Cortol-d5 is a bioactive steroid compound, minimizing exposure is paramount. The

following Personal Protective Equipment (PPE) is mandatory when handling this compound.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves that meet ASTM D6978

standards.[1]

Provides a robust barrier

against skin contact. Nitrile

offers good chemical

resistance.[2] Changing gloves

every 30 minutes or when

contaminated is

recommended.[1]

Eye Protection Chemical splash goggles.[2][3]

Protects against accidental

splashes of the compound,

especially when in solution.[2]

[3]

Body Protection

A disposable, long-sleeved

gown that opens in the back

and has closed cuffs.[1]

Prevents contamination of

personal clothing and skin.[2]

Gowns should be shown to

resist permeability by

hazardous drugs.[1]

Respiratory Protection
An N95 or higher-rated

respirator.[1][3]

Required if there is a risk of

aerosolization, such as when

handling the solid compound

outside of a certified chemical

fume hood.[2][3]

Shoe Covers
Two pairs of disposable shoe

covers.

To prevent the tracking of

contaminants out of the

handling area. The second pair

should be donned before

entering the immediate

compounding area.[1]

Operational Plan: From Receipt to Disposal
The following step-by-step guide outlines the safe handling workflow for Cortol-d5.

Receiving and Storage
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Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a refrigerator at 2-8°C for long-term storage, as recommended for

beta-Cortol D5.[4]

The storage location should be in a cool, dry, and well-ventilated area, away from

incompatible materials. It should be clearly labeled and accessible only to authorized

personnel.[2]

Preparation and Handling
All handling of the solid compound should be performed within a certified chemical fume

hood to prevent inhalation of airborne particles.[2]

Use a calibrated balance to weigh the required amount of the compound.

When preparing solutions, slowly add the appropriate solvent to the solid to minimize

splashing.[2]

Continue to wear all prescribed PPE when diluting stock solutions or adding the compound

to experimental setups.[2]

Work over a disposable absorbent bench pad to contain any potential spills.[2]

Decontamination
All non-disposable equipment that has come into contact with Cortol-d5 should be

decontaminated. Consult the SDS for appropriate decontamination procedures.[2]

Wipe down all work surfaces in the fume hood with a suitable cleaning agent after each use.

[2]

Disposal Plan
Proper disposal of Cortol-d5 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.
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Contact Your Institution's EHS Department: The primary directive for the disposal of Cortol-
d5 is to contact your institution's Environmental Health & Safety (EHS) department.[5] They

are responsible for managing the disposal of chemical waste in accordance with all

applicable regulations.[5]

Do Not Dispose Down the Drain: Under no circumstances should Cortol-d5 or its solutions

be poured down the sink or discarded in regular trash or biohazard containers.[5]

Segregate and Secure Waste:

Liquid Waste: Collect unused solutions of Cortol-d5 and contaminated liquid media in a

dedicated, sealed, and clearly labeled hazardous liquid waste container.[2]

Solid Waste: All disposable items that have come into contact with Cortol-d5, such as

gloves, gowns, and bench pads, should be collected in a separate, clearly labeled

hazardous solid waste container.

Labeling: Clearly label all waste containers with "Hazardous Waste," the chemical name

"Cortol-d5," its concentration, and the solvent used.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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